4-{[3,5-dimethyl-1-(3-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}morpholine

• IUPAC Name: (3,5-dimethyl-4-morpholin-4-ylsulfonylpyrazol-1-yl)-(3-nitrophenyl)methanone
• InChI: InChI=1S/C16H18N4O6S/c1-11-15(27(24,25)18-6-8-26-9-7-18)12(2)19(17-11)16(21)13-4-3-5-14(10-13)20(22)23/h3-5,10H,6-9H2,1-2H3
• InChI Key: ZEUUZNFCEOEACJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC(=CC=C2)[N+](=O)[O-])C)S(=O)(=O)N3CCOCC3
• Molecular Formula: C16H18N4O6S
• Molecular Weight: 394.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups. The pyrazole ring, the nitrobenzoyl group, and the sulfonyl morpholine group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups. The nitro group could undergo reduction reactions, while the sulfonyl group could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For example, the nitro group is electron-withdrawing, which could affect the compound’s reactivity.

Future Directions

Given the potential biological activity of pyrazole derivatives, it could be worthwhile to further investigate the properties and potential uses of this compound. This could involve more detailed studies of its synthesis, its physical and chemical properties, and its biological activity.